Cas no 241809-12-1 (DYRK1A/B Inhibitor AnnH31)

• Product Name: DYRK1A/B Inhibitor AnnH31
• CAS No: 241809-12-1
• MF: C₁₅H₁₃N₃O
• MW: 251.28
• CID: 5090877
• PubChem ID: 9881447
• Update Time: 2026-03-02

DYRK1A/B Inhibitor AnnH31 Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-1-methyl-9H-pyrido[3,4-b]indole-9-acetonitrile
• 241809-12-1
• TS-08477
• DYRK1A/B Inhibitor AnnH31
• AKOS040747822
• CS-0105582
• GLXC-10014
• DA-61071
• 2-(7-Methoxy-1-methyl-9H-pyrido[3,4-b]indol-9-yl)acetonitrile
• 2-(7-methoxy-1-methylpyrido[3,4-b]indol-9-yl)acetonitrile
• HY-129449
• 2-{7-methoxy-1-methylpyrido[3,4-b]indol-9-yl}acetonitrile
• CHEMBL4291029
• BDBM50466845
• SCHEMBL23150356
• AnnH31

• Inchi： 1S/C15H13N3O/c1-10-15-13(5-7-17-10)12-4-3-11(19-2)9-14(12)18(15)8-6-16/h3-5,7,9H,8H2,1-2H3
• InChI Key： FCFDJQKAPLIDTQ-UHFFFAOYSA-N
• SMILES： C1C=C2C(N(CC#N)C3=C(N=CC=C32)C)=CC=1OC

Computed Properties

• Exact Mass: 251.105862047g/mol
• Monoisotopic Mass: 251.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.8Ų

Additional information on DYRK1A/B Inhibitor AnnH31

DYRK1A/B Inhibitor AnnH31: A Comprehensive Overview in Modern Chemical Biology and Medicine

CAS no. 241809-12-1 corresponds to a highly specialized compound known as DYRK1A/B Inhibitor AnnH31, a molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of inhibitors designed to target dual-specificity tyrosine-(Y)-phosphorylation regulated kinase 1A and 1B (DYRK1A/B), enzymes that play crucial roles in various biological processes, including neurodevelopment, synaptic plasticity, and cellular proliferation. The development and application of such inhibitors have opened new avenues for therapeutic intervention in neurological disorders, cancer, and other diseases where DYRK1A/B dysregulation is implicated.

The significance of DYRK1A/B Inhibitor AnnH31 lies in its ability to modulate the activity of DYRK1A/B kinases, which are known to be involved in the pathogenesis of several neurodegenerative conditions. Recent studies have highlighted the potential of this inhibitor as a therapeutic agent for Alzheimer's disease (AD) and other cognitive impairments. The compound's mechanism of action involves the inhibition of phosphorylation events mediated by DYRK1A/B, thereby disrupting downstream signaling pathways that contribute to neuronal dysfunction and death.

In the context of Alzheimer's disease research, DYRK1A/B Inhibitor AnnH31 has been shown to reduce the formation of amyloid-beta plaques and tau tangles, two hallmark pathological features of AD. Preclinical studies using cell culture and animal models have demonstrated that treatment with this inhibitor leads to improved synaptic function and enhanced cognitive performance. These findings have positioned DYRK1A/B Inhibitor AnnH31 as a promising candidate for further clinical development.

The compound's chemical structure, as defined by its CAS no. 241809-12-1, is meticulously designed to ensure high specificity for DYRK1A/B kinases while minimizing off-target effects. This specificity is critical for achieving therapeutic efficacy without causing unintended adverse reactions. The molecular design incorporates key pharmacophores that interact with the active site of DYRK1A/B, thereby inhibiting their enzymatic activity effectively.

Advances in computational chemistry and structure-based drug design have played a pivotal role in the development of DYRK1A/B Inhibitor AnnH31. High-resolution crystal structures of DYRK1A/B have provided invaluable insights into the binding interactions with potential inhibitors. These structural data have been used to optimize the compound's pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. Such optimizations are essential for translating preclinical successes into effective clinical therapies.

The therapeutic potential of DYRK1A/B Inhibitor AnnH31 extends beyond neurological disorders. Emerging evidence suggests that DYRK1A/B kinases are also involved in the regulation of cell cycle progression and apoptosis, making them attractive targets for cancer therapy. Studies have shown that inhibiting DYRK1B can lead to reduced proliferation in certain cancer cell lines, highlighting the compound's potential as an anticancer agent. Further research is needed to fully elucidate its role in oncology and to explore combination therapies that could enhance its efficacy.

The development pipeline for DYRK1A/B Inhibitor AnnH31 is supported by a growing body of scientific literature demonstrating its multifaceted biological activities. Researchers are increasingly recognizing the importance of targeting kinases like DYRK1A/B in complex diseases characterized by dysregulated signaling networks. The compound's ability to modulate multiple pathways makes it a versatile tool for investigating disease mechanisms and developing novel treatments.

In summary, CAS no. 241809-12-1 represents a significant advancement in the field of chemical biology and medicine through its potent inhibition of DYRK1A/B kinases. The compound DYRK1A/B Inhibitor AnnH31 holds promise for treating neurological disorders such as Alzheimer's disease, cancer, and other conditions where DYRK dysregulation plays a role. Continued research and clinical trials will further validate its therapeutic potential and pave the way for new treatment strategies.